Cas no 82554-10-7 (Piperidine, 1-(hydroxyacetyl)-3-methyl-)

• Product Name: Piperidine, 1-(hydroxyacetyl)-3-methyl-
• CAS No: 82554-10-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD08442538
• CID: 689343
• PubChem ID: 16769354
• Update Time: 2025-06-25

Piperidine, 1-(hydroxyacetyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(hydroxyacetyl)-3-methyl-
• 2-hydroxy-1-(3-methylpiperidin-1-yl)ethanone
• SCHEMBL17787750
• DTXSID80588114
• CS-0238713
• 2-hydroxy-1-(3-methylpiperidin-1-yl)ethan-1-one
• Z228585534
• 2-(3-Methylpiperidin-1-yl)-2-oxoethanol
• EN300-199872
• 82554-10-7
• AKOS000125119

• MDL： MFCD08442538
• Inchi： 1S/C8H15NO2/c1-7-3-2-4-9(5-7)8(11)6-10/h7,10H,2-6H2,1H3
• InChI Key： OQOFOMBOFKPTHN-UHFFFAOYSA-N
• SMILES： O=C(CO)N1CCCC(C)C1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on Piperidine, 1-(hydroxyacetyl)-3-methyl-

Comprehensive Overview of Piperidine, 1-(hydroxyacetyl)-3-methyl- (CAS No. 82554-10-7): Properties, Applications, and Industry Insights

Piperidine, 1-(hydroxyacetyl)-3-methyl- (CAS No. 82554-10-7) is a specialized organic compound belonging to the piperidine derivatives family. This compound features a unique molecular structure combining a hydroxyacetyl group and a 3-methyl substitution on the piperidine ring, making it valuable for pharmaceutical and agrochemical research. Its chemical formula and molecular weight are frequently analyzed in drug discovery workflows, particularly for bioactive molecule synthesis.

In recent years, the demand for piperidine-based compounds has surged due to their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers often search for "CAS 82554-10-7 solubility" or "Piperidine derivatives in drug design," reflecting its relevance in medicinal chemistry. The compound’s hydrogen bonding capacity and stereochemical properties are critical for optimizing drug-receptor interactions, a trending topic in AI-assisted molecular modeling.

The synthesis of 1-(hydroxyacetyl)-3-methylpiperidine typically involves N-acylation reactions or reductive amination protocols. Industry professionals frequently inquire about "green chemistry approaches for piperidine derivatives" or "scalable synthesis of CAS 82554-10-7," highlighting the shift toward sustainable manufacturing. Analytical techniques like HPLC purity testing and NMR characterization ensure compliance with pharmaceutical-grade standards.

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Emerging trends link piperidine motifs to biodegradable materials and catalysis, with studies focusing on "piperidine in polymer science." The compound’s logP value and metabolic pathways are also key parameters in ADME/Tox profiling, addressing frequent queries like "pharmacokinetics of hydroxyacetyl-piperidine."

In summary, Piperidine, 1-(hydroxyacetyl)-3-methyl- (CAS No. 82554-10-7) bridges academic research and industrial applications, driven by innovations in structure-activity relationships and process chemistry. Its versatility ensures continued relevance in life sciences and material engineering.